Cas no 956103-22-3 ((4S)-4-hydroxy-4-methyl-2-Pyrrolidinone)

(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone structure
956103-22-3 structure
Product Name:(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone
CAS No:956103-22-3
MF:C5H9NO2
MW:115.130461454391
CID:1123072
PubChem ID:7164408
Update Time:2025-04-20

(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (4S)-4-hydroxy-4-methyl-2-Pyrrolidinone
    • 956103-22-3
    • (S)-4-Hydroxy-4-methylpyrrolidin-2-one
    • Inchi: 1S/C5H9NO2/c1-5(8)2-4(7)6-3-5/h8H,2-3H2,1H3,(H,6,7)/t5-/m0/s1
    • InChI Key: IKBAOKIBAADRKR-YFKPBYRVSA-N
    • SMILES: O[C@@]1(C)CC(NC1)=O

Computed Properties

  • Exact Mass: 115.063328530g/mol
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3Ų

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